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molecular formula C14H13Cl B1317249 3-(Chloromethyl)-2-methyl-1,1'-biphenyl CAS No. 84541-46-8

3-(Chloromethyl)-2-methyl-1,1'-biphenyl

Cat. No. B1317249
CAS RN: 84541-46-8
M. Wt: 216.7 g/mol
InChI Key: NBYFWZAXXNLBEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04473709

Procedure details

Under a dry nitrogen atmosphere, 0.5 g (0.0022 mole) of N,N,2-trimethyl-[1,1'-biphenyl]-3-methanamine was dissolved in 5.5 ml of dry toluene with stirring and the solution was heated to 80° C. A solution of 0.36 g (0.0033 mole) of ethyl chloroformate in 1.1 ml of dry toluene was added dropwise during 5 minutes. The reaction mixture was stirred for 3.3 hours at 80° C., then cooled to room temperature and filtered. The solvent was removed from the filtrate under reduced pressure to give 0.5 g (100% yield) of 3-chloromethyl-2-methyl-[1,1'-biphenyl] as a light orange oil.
Name
N,N,2-trimethyl-[1,1'-biphenyl]-3-methanamine
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
toluene
Quantity
5.5 mL
Type
solvent
Reaction Step One
Name
ethyl chloroformate
Quantity
0.36 g
Type
reactant
Reaction Step Two
Name
toluene
Quantity
1.1 mL
Type
solvent
Reaction Step Two
Name
3-chloromethyl-2-methyl-[1,1'-biphenyl]
Yield
100%

Identifiers

REACTION_CXSMILES
CN(C)[CH2:3][C:4]1[C:5]([CH3:16])=[C:6]([C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)[CH:7]=[CH:8][CH:9]=1.[Cl:18]C(OCC)=O>C1(C)C=CC=CC=1>[Cl:18][CH2:3][C:4]1[C:5]([CH3:16])=[C:6]([C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)[CH:7]=[CH:8][CH:9]=1

Inputs

Step One
Name
N,N,2-trimethyl-[1,1'-biphenyl]-3-methanamine
Quantity
0.5 g
Type
reactant
Smiles
CN(CC=1C(=C(C=CC1)C1=CC=CC=C1)C)C
Name
toluene
Quantity
5.5 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
ethyl chloroformate
Quantity
0.36 g
Type
reactant
Smiles
ClC(=O)OCC
Name
toluene
Quantity
1.1 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The reaction mixture was stirred for 3.3 hours at 80° C.
Duration
3.3 h
TEMPERATURE
Type
TEMPERATURE
Details
cooled to room temperature
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
The solvent was removed from the filtrate under reduced pressure

Outcomes

Product
Name
3-chloromethyl-2-methyl-[1,1'-biphenyl]
Type
product
Smiles
ClCC=1C(=C(C=CC1)C1=CC=CC=C1)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.5 g
YIELD: PERCENTYIELD 100%
YIELD: CALCULATEDPERCENTYIELD 104.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.